Cas no 344781-43-7 (3,3-bis(methoxymethyl)-2,4-dimethylHexane)

• Product Name: 3,3-bis(methoxymethyl)-2,4-dimethylHexane
• CAS No: 344781-43-7
• MF: C₁₂H₂₆O₂
• MW: 202.333644390106
• CID: 293443
• PubChem ID: 22020692
• Update Time: 2025-04-19

3,3-bis(methoxymethyl)-2,4-dimethylHexane Chemical and Physical Properties

Names and Identifiers

• 3,3-bis(methoxymethyl)-2,4-dimethylHexane
• DTXSID20621615
• 344781-43-7
• SCHEMBL233808

• Inchi： 1S/C12H26O2/c1-7-11(4)12(8-13-5,9-14-6)10(2)3/h10-11H,7-9H2,1-6H3
• InChI Key： HYNSSLXYPGIRFR-UHFFFAOYSA-N
• SMILES： O(C)CC(COC)(C(C)C)C(C)CC

Computed Properties

• Exact Mass: 202.19338
• Monoisotopic Mass: 202.193280068g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 7
• Complexity: 137
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 18.5Ų

Experimental Properties

• PSA: 18.46